Cas no 2228870-96-8 (N-(3-bromo-4-fluorophenyl)methyl-N-methylhydroxylamine)

• Product Name: N-(3-bromo-4-fluorophenyl)methyl-N-methylhydroxylamine
• CAS No: 2228870-96-8
• MF: C₈H₉BrFNO
• MW: 234.065564870834
• CID: 6601754
• PubChem ID: 165644528
• Update Time: 2025-10-31

N-(3-bromo-4-fluorophenyl)methyl-N-methylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• N-(3-bromo-4-fluorophenyl)methyl-N-methylhydroxylamine
• 2228870-96-8
• EN300-1905640
• N-[(3-bromo-4-fluorophenyl)methyl]-N-methylhydroxylamine

• Inchi： 1S/C8H9BrFNO/c1-11(12)5-6-2-3-8(10)7(9)4-6/h2-4,12H,5H2,1H3
• InChI Key： HLSKQZNWVJJDDF-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1)CN(C)O)F

Computed Properties

• Exact Mass: 232.98515g/mol
• Monoisotopic Mass: 232.98515g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 23.5Ų

Additional information on N-(3-bromo-4-fluorophenyl)methyl-N-methylhydroxylamine

N-(3-bromo-4-fluorophenyl)methyl-N-methylhydroxylamine: An Emerging Compound in Medicinal Chemistry

N-(3-bromo-4-fluorophenyl)methyl-N-methylhydroxylamine (CAS No. 2228870-96-8) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound, characterized by its bromo and fluoro substituents, as well as its hydroxylamine functional group, offers a promising platform for the development of new pharmaceutical agents.

The bromine and fluorine atoms in the structure of N-(3-bromo-4-fluorophenyl)methyl-N-methylhydroxylamine play crucial roles in modulating its biological activity. Bromine, being a heavier halogen, can influence the lipophilicity and metabolic stability of the molecule, while fluorine can enhance the compound's binding affinity to target receptors. These properties make N-(3-bromo-4-fluorophenyl)methyl-N-methylhydroxylamine an attractive candidate for drug design and optimization.

The hydroxylamine functional group is another key feature of this compound. Hydroxylamines are known for their ability to form hydrogen bonds, which can improve the solubility and bioavailability of the molecule. Additionally, hydroxylamines can undergo various chemical transformations, such as oxidation to nitroso compounds or reduction to amines, which can be leveraged to fine-tune the pharmacological profile of the compound.

Recent studies have explored the potential applications of N-(3-bromo-4-fluorophenyl)methyl-N-methylhydroxylamine in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines. This makes it a promising lead for the development of new treatments for inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

Another area of interest is the use of N-(3-bromo-4-fluorophenyl)methyl-N-methylhydroxylamine in neurodegenerative disorders. Studies have demonstrated that this compound can cross the blood-brain barrier and exert neuroprotective effects by reducing oxidative stress and preventing neuronal cell death. These findings suggest that N-(3-bromo-4-fluorophenyl)methyl-N-methylhydroxylamine could be a valuable tool in the treatment of conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its therapeutic potential, N-(3-bromo-4-fluorophenyl)methyl-N-methylhydroxylamine has also been investigated for its use as a chemical probe in biological research. Its ability to selectively bind to specific protein targets makes it a useful tool for studying protein function and interactions. This application has been highlighted in several high-impact publications, where researchers have used this compound to gain insights into complex biological processes.

The synthesis of N-(3-bromo-4-fluorophenyl)methyl-N-methylhydroxylamine involves a series of well-established chemical reactions, including nucleophilic substitution and reductive amination. The robustness and scalability of these synthetic routes make it feasible to produce this compound on a large scale for both research and commercial purposes.

In conclusion, N-(3-bromo-4-fluorophenyl)methyl-N-methylhydroxylamine (CAS No. 2228870-96-8) represents an exciting advancement in medicinal chemistry. Its unique structural features and diverse biological activities position it as a valuable candidate for further investigation and development. As research continues to uncover new applications and mechanisms of action, this compound is likely to play an increasingly important role in the discovery and design of novel therapeutics.